2-[3-(trifluoromethyl)phenyl]-1H-imidazole-5-carboxylic acid

• IUPAC Name: 2-[3-(trifluoromethyl)phenyl]-1H-imidazole-5-carboxylic acid
• InChI: InChI=1S/C11H7F3N2O2/c12-11(13,14)7-3-1-2-6(4-7)9-15-5-8(16-9)10(17)18/h1-5H,(H,15,16)(H,17,18)
• InChI Key: GUGCTDKPHNOMNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=NC=C(N2)C(=O)O
• Molecular Formula: C11H7F3N2O2
• Molecular Weight: 256.18 g/mol

Description

The compound is an organic compound that likely contains a trifluoromethyl group (-CF3), which is a functional group in organic chemistry that consists of three fluorine atoms attached to a carbon atom. It also seems to contain an imidazole ring, which is a five-membered planar ring, which includes two nitrogen atoms that have nonadjacent positions.

Molecular Structure Analysis

The molecular structure of such compounds often includes a phenyl ring attached to an imidazole ring and a carboxylic acid group. The trifluoromethyl group is likely attached to the phenyl ring.

Chemical Reactions Analysis

The chemical reactions involving such compounds can be diverse and depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can vary. For example, some similar compounds are crystalline solids. The specific properties would depend on the exact structure of the compound.

Mechanism of Action

The mechanism of action of such compounds can vary widely depending on their specific chemical structure and the biological system in which they are acting.

Safety and Hazards

Safety and hazards associated with such compounds can vary. Some similar compounds are considered hazardous and can cause skin and eye irritation, and may be harmful if swallowed.